Cas no 1158760-39-4 (TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE)
TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE Chemical and Physical Properties
Names and Identifiers
-
- TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE
- 3-(Boc-aminomethyl)-3-aminooxolan
- 1158760-39-4
- EN300-365952
- DB-101814
- SY269281
- SCHEMBL16846705
- AS-79229
- CS-0055297
- tert-Butyl [(3-aminooxolan-3-yl)methyl]carbamate
- 3-(BOC-AMINOMETHYL)-3-AMINO-OXOLANE
- t-Butyl N-[(3-aminooxolan-3-yl)methyl]carbamate
- DTXSID40857398
- TERT-BUTYL ((3-AMINOTETRAHYDROFURAN-3-YL)METHYL)CARBAMATE
- 3-[(Boc-amino)methyl]tetrahydrofuran-3-amine
- MFCD12408620
-
- MDL: MFCD12408620
- Inchi: 1S/C10H20N2O3/c1-9(2,3)15-8(13)12-6-10(11)4-5-14-7-10/h4-7,11H2,1-3H3,(H,12,13)
- InChI Key: KDBXYMPZBHGJJW-UHFFFAOYSA-N
- SMILES: O1CCC(CNC(=O)OC(C)(C)C)(C1)N
Computed Properties
- Exact Mass: 216.14739250g/mol
- Monoisotopic Mass: 216.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 73.6Ų
TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A159003551-250mg |
Tert-butyl ((3-aminotetrahydrofuran-3-yl)methyl)carbamate |
1158760-39-4 | 95% | 250mg |
$433.00 | 2023-09-04 | |
| Alichem | A159003551-1g |
Tert-butyl ((3-aminotetrahydrofuran-3-yl)methyl)carbamate |
1158760-39-4 | 95% | 1g |
$1179.38 | 2023-09-04 | |
| abcr | AB530606-1 g |
t-Butyl N-[(3-aminooxolan-3-yl)methyl]carbamate; . |
1158760-39-4 | 1g |
€859.00 | 2023-07-10 | ||
| Chemenu | CM302828-1g |
3-(Boc-Aminomethyl)-3-amino-oxolane |
1158760-39-4 | 95% | 1g |
$790 | 2021-08-18 | |
| Chemenu | CM302828-100mg |
3-(Boc-Aminomethyl)-3-amino-oxolane |
1158760-39-4 | 95% | 100mg |
$240 | 2023-02-19 | |
| Chemenu | CM302828-250mg |
3-(Boc-Aminomethyl)-3-amino-oxolane |
1158760-39-4 | 95% | 250mg |
$400 | 2023-02-19 | |
| Chemenu | CM302828-1g |
3-(Boc-Aminomethyl)-3-amino-oxolane |
1158760-39-4 | 95% | 1g |
$800 | 2023-02-19 | |
| eNovation Chemicals LLC | D608691-1G |
tert-butyl N-[(3-aminooxolan-3-yl)methyl]carbamate |
1158760-39-4 | 97% | 1g |
$595 | 2024-05-23 | |
| eNovation Chemicals LLC | D608691-5G |
tert-butyl N-[(3-aminooxolan-3-yl)methyl]carbamate |
1158760-39-4 | 97% | 5g |
$1785 | 2024-05-23 | |
| eNovation Chemicals LLC | D608691-10G |
tert-butyl N-[(3-aminooxolan-3-yl)methyl]carbamate |
1158760-39-4 | 97% | 10g |
$3010 | 2024-05-23 |
TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE
Recent Advances in the Study of TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE (CAS: 1158760-39-4)
The compound TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE (CAS: 1158760-39-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxolane (tetrahydrofuran) ring and tert-butyl carbamate group, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key building block in the synthesis of novel cysteine protease inhibitors. The researchers utilized the oxolane ring's conformational rigidity to enhance binding affinity, while the tert-butyl carbamate group provided steric protection against enzymatic degradation. Molecular docking simulations revealed favorable interactions with the active sites of cathepsin B and L, suggesting potential applications in oncology and inflammatory diseases.
Further investigations have focused on the compound's role in PROTAC (Proteolysis Targeting Chimera) development. The amino group in the oxolane ring serves as an ideal attachment point for linker molecules, enabling the construction of bifunctional degraders. A recent patent application (WO2023051234) describes its incorporation into EGFR-targeting PROTACs, showing promising degradation efficiency in non-small cell lung cancer cell lines.
The synthetic accessibility of 1158760-39-4 has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development reported a scalable, continuous-flow synthesis route with 78% overall yield and >99% purity. This development addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.
From a safety perspective, recent toxicological studies indicate that the compound shows favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties in preclinical models. The tert-butyl carbamate moiety appears to confer metabolic stability while maintaining sufficient solubility for drug development purposes. However, researchers note that the oxolane ring may undergo oxidative metabolism in certain biological systems, warranting further investigation.
Looking forward, the unique structural features of TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE position it as a valuable scaffold for diverse therapeutic applications. Current research directions include its incorporation into covalent inhibitors targeting SARS-CoV-2 main protease and as a component of novel antibiotic conjugates against Gram-negative pathogens. The compound's versatility and recent synthetic improvements suggest it will remain an important tool in medicinal chemistry for years to come.
1158760-39-4 (TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)